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Engeletin extraction purification methods
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Compound Focus: Engeletin

CAS No.: 572-31-6

Cat. No.: S527158

Engeletin at a Glance

The table below summarizes key information about engeletin from the search results:

Aspect Details
Chemical A flavanonol rhamnoside (a type of flavonoid) [1].
Description

IUPAC Name (2R,3R)-5,7-dihydroxy-2-(4-hydroxyphenyl)-3-[[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-
methyloxan-2-ylJoxy]-4H-chromen-4-one [1].

Molecular C21H22010 [1] [2] [3]

Formula

Molecular 434.39 - 434.40 g/mol [1] [2] [3]
Weight

CAS Number 572-31-6 [2] [3] [4]

Natural Leaves of Engelhardia roxburghiana and E. chrysolepsis; roots of Smilax species
Sources (e.g., S. glabra, S. bockii warb); bark of Hymenaea martiana; Pieris japonica; Dioon
spinulosum; white grapes and wine [5] [6] [7].

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s527158?utm_src=pdf-body
https://www.smolecule.com/products/s527158?utm_src=pdf-interest
https://www.smolecule.com/products/s527158?utm_src=pdf-body
https://www.smolecule.com/products/s527158?utm_src=pdf-body
https://en.wikipedia.org/wiki/Engeletin
https://en.wikipedia.org/wiki/Engeletin
https://en.wikipedia.org/wiki/Engeletin
https://www.targetmol.com/compound/engeletin
https://www.medchemexpress.com/Engeletin.html?srsltid=AfmBOooRjRyznje1e03DyoO32vwvDn7E6NfZw_yspwS4lkExG_DFKIvD
https://en.wikipedia.org/wiki/Engeletin
https://www.targetmol.com/compound/engeletin
https://www.medchemexpress.com/Engeletin.html?srsltid=AfmBOooRjRyznje1e03DyoO32vwvDn7E6NfZw_yspwS4lkExG_DFKIvD
https://www.targetmol.com/compound/engeletin
https://www.medchemexpress.com/Engeletin.html?srsltid=AfmBOooRjRyznje1e03DyoO32vwvDn7E6NfZw_yspwS4lkExG_DFKIvD
https://www.sigmaaldrich.com/US/en/product/sigma/sml2492?srsltid=AfmBOoo3Rc5EN_1_H3hQZJC15LBvjXzfYSvJTX8vGrAAoS9lai4yHe-Q
https://pubmed.ncbi.nlm.nih.gov/21476602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10752015/
https://www.dovepress.com/a-review-on-the-pharmacological-aspects-of-engeletin-as-natural-compou-peer-reviewed-fulltext-article-DDDT
https://www.smolecule.com/products/s527158?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Knowns and Unknowns on Sourcing & Production

Here is what is known about how engeletin is obtained, and the specific gaps in technical detail:

o Established Fact - Natural Isolation: Engeletin is primarily obtained by isolating it from various
plants. The initial step likely involves using organic solvents to create a crude extract from plant
material, which is then further purified [6] [7].

¢ Critical Knowledge Gap - Method Details: The search results do not specify the exact solvents,
concentrations, temperatures, or equipment used for extraction and purification. Key parameters
such as yield and purity for these methods are also not reported.

¢ Important Context - Synthesis Status: According to a 2023 review, no chemical synthesis
method for engeletin has been reported in scientific literature. The limited yield and purity from
natural isolation are noted as constraints on its clinical study [6] [7].

Pharmacological Activities and Mechanisms

Research indicates engeletin has diverse biological activities, primarily through inhibiting the NF-kB

signaling pathway. The diagram below summarizes its potential effects on different bodily systems.

Engeletin

Reduces inflammation

lechanism: Inhjibits NF-kB Pal

Endocrine & Metabolic System
« Improves insulin resistance (in vitro)
« Inhibits aldose reductase (linked to diabetes)
+ May combat obesity

Nervous System
+ May protect against cerebral ischemia

| Cardiovascular System RESLIECASS
1
: + May alleviate oxidative stress in Alzheimer's models
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+ May protect against atherosclerosis + May reduce mucus overproduction
+ May alleviate cardiac remodeling + May protect against acute lung injury

Other Systems
« Anti-tumor potential (e.g., lung, cervical cancer)
« Anti-inflammatory effects (e.g., endometritis, gout)

Reported System-Level Effects
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Summary of Engeletin's reported pharmacological effects across different bodily systems, largely linked to

its anti-inflammatory action.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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